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Compound of Interest

Compound Name: Br-PBTC

Cat. No.: B11934376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phosphonobutane-1,2,4-tricarboxylic acid (PBTC) is an organophosphonate known for its

efficacy as a scale and corrosion inhibitor, primarily in industrial water treatment systems.[1][2]

[3] Its utility stems from its excellent chelating ability for metal ions and high stability under a

wide range of temperatures and pH.[1][4] PBTC also exhibits remarkable resistance to

degradation by oxidizing agents like chlorine and bromine. While its primary applications are

industrial, its properties as a metal chelator and its stability may be of interest for various

laboratory research applications.

Note on "Br-PBTC":Initial literature searches did not yield specific information on a compound

designated "Br-PBTC." The following protocols are based on the well-documented properties

of 2-Phosphonobutane-1,2,4-tricarboxylic acid (PBTC).

Data Presentation

The following table summarizes the key properties of PBTC relevant to the preparation of stock

solutions.
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Property Value / Description

Chemical Name 2-Phosphonobutane-1,2,4-tricarboxylic acid

CAS Number 37971-36-1

Molecular Formula C₇H₁₁O₉P

Molecular Weight 270.13 g/mol

Appearance
Typically supplied as a clear, colorless to pale

yellow aqueous solution (often 50% w/w).

Solubility

Aqueous solutions of PBTC are readily

prepared. It is often used and supplied in

aqueous form.

Stability in Water

Aqueous solutions of PBTC are considered

highly stable, especially when common

preservation practices are applied.

pH (1% water solution) 1.5 - 2.0

Storage

Store in a shady, dry place. Commercially

available solutions have a shelf life of at least

one year.

Experimental Protocols

1. Preparation of a 100 mM Aqueous Stock Solution from a 50% (w/w) PBTC Solution

This protocol details the preparation of a 100 mM stock solution from a commercially available

50% (w/w) aqueous solution of PBTC.

Materials and Equipment:

PBTC (50% w/w aqueous solution)

Deionized or distilled water

50 mL or 100 mL volumetric flask
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Pipettes and sterile, filtered pipette tips

Analytical balance

pH meter

Sodium hydroxide (NaOH) solution (e.g., 1 M) for pH adjustment

Sterile conical tubes or vials for storage

Personal Protective Equipment (PPE): safety glasses, lab coat, and gloves

Procedure:

Determine the mass of 50% PBTC solution needed.

The molecular weight of PBTC is 270.13 g/mol .

To prepare 100 mL (0.1 L) of a 100 mM (0.1 M) solution, you need: 0.1 mol/L * 0.1 L *

270.13 g/mol = 2.7013 g of pure PBTC.

Since the commercial solution is 50% PBTC by weight, the required mass of the solution

is: 2.7013 g / 0.50 = 5.4026 g.

Weigh the 50% PBTC solution.

Tare a clean, dry beaker on an analytical balance.

Carefully weigh out approximately 5.4026 g of the 50% PBTC solution.

Dissolve and bring to volume.

Add a small amount of deionized water to the beaker containing the weighed PBTC

solution and gently swirl to mix.

Quantitatively transfer the solution to a 100 mL volumetric flask.

Rinse the beaker with small volumes of deionized water and add the rinsings to the

volumetric flask to ensure a complete transfer.
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Add deionized water to the volumetric flask until the volume is close to the 100 mL mark.

Allow the solution to equilibrate to room temperature.

Carefully add deionized water dropwise until the bottom of the meniscus reaches the 100

mL calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Adjust the pH (Optional).

The pH of a 1% PBTC solution is between 1.5 and 2.0. The 100 mM stock solution will be

acidic.

If a neutral pH is required for your experiments, slowly add a NaOH solution dropwise

while monitoring the pH with a calibrated pH meter until the desired pH is reached. Be

aware that pH adjustment may affect the stability and solubility of the compound in certain

buffers.

Storage.

Aliquot the stock solution into sterile conical tubes or vials.

Store at 2-8°C for short-term use or at -20°C for long-term storage.

Safety Precautions:

PBTC solutions are acidic. Avoid contact with skin and eyes.

In case of contact, flush the affected area with copious amounts of water.

Always wear appropriate personal protective equipment.

Visualization
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Caption: Workflow for Preparing PBTC Stock Solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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